Cas no 1314929-71-9 (3-Azabicyclo[3.2.0]heptan-6-amine)

• Product Name: 3-Azabicyclo[3.2.0]heptan-6-amine
• CAS No: 1314929-71-9
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 6536240
• PubChem ID: 21475406
• Update Time: 2025-05-21

3-Azabicyclo[3.2.0]heptan-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-azabicyclo[3.2.0]heptan-6-amine
• EN300-6992492
• 1314929-71-9
• AKOS006352346
• SCHEMBL9066362
• 3-Azabicyclo[3.2.0]heptan-6-amine

• Inchi： 1S/C6H12N2/c7-6-1-4-2-8-3-5(4)6/h4-6,8H,1-3,7H2
• InChI Key： OQKBLBZCSUDXFC-UHFFFAOYSA-N
• SMILES： N1CC2CC(C2C1)N

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38Ų

Additional information on 3-Azabicyclo[3.2.0]heptan-6-amine

3-Azabicyclo[3.2.0]heptan-6-amine

The compound 3-Azabicyclo[3.2.0]heptan-6-amine (CAS No: 1314929-71-9) is a bicyclic amine with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azabicyclic compounds, which are known for their rigid and compact structures, making them valuable in drug design and material science applications.

Structure and Synthesis

The structure of 3-Azabicyclo[3.2.0]heptan-6-amine consists of a bicyclic framework with a nitrogen atom at the 3-position of the bicyclo system and an amine group at the 6-position. This arrangement imparts a high degree of ring strain, which can be exploited in various chemical reactions to form bioactive molecules or advanced materials.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through various routes, including ring-closing metathesis and organocatalytic processes. These methods not only enhance the yield but also provide greater control over stereochemistry, which is crucial for applications in drug discovery.

Chemical Properties and Reactivity

3-Azabicyclo[3.2.0]heptan-6-amine exhibits unique chemical properties due to its rigid bicyclic structure and the presence of an amine group. The amine functionality makes it highly reactive towards electrophilic reagents, enabling its use as a building block in organic synthesis.

Research has shown that this compound can undergo various transformations, such as alkylation, acylation, and Michael addition reactions, to form more complex molecules with potential biological activity.

Applications in Drug Discovery

The compact and rigid structure of 3-Azabicyclo[3.2.0]heptan-6-amine makes it an attractive scaffold for drug design, particularly in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Recent studies have demonstrated its potential as a lead compound in inhibiting enzymes involved in cancer progression and neurodegenerative diseases.

Preliminary pharmacological evaluations have shown that derivatives of this compound exhibit promising bioactivity with low nanomolar potencies against specific targets, highlighting its potential as a therapeutic agent.

Materials Science Applications

Beyond pharmacology, 3-Azabicyclo[3.2.0]heptan-6-amine has found applications in materials science due to its ability to act as a chiral catalyst or template in asymmetric synthesis.

Recent research has explored its use in constructing chiral environments for enantioselective catalysis, where its rigid structure facilitates the formation of enantiopure products with high efficiency.

Additionally, this compound has been employed as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its nitrogen functionalities play a critical role in metal coordination.

Safety Considerations and Handling

While 3-Azabicyclo[3.2.0]heptan-6-amine is not classified as a hazardous chemical under standard conditions, proper handling procedures should be followed to ensure safety during synthesis and use.

It is advisable to conduct experiments involving this compound under controlled conditions with appropriate personal protective equipment (PPE) to minimize exposure risks.

Conclusion

The compound 3-Azabicyclo[3.2.0]heptan-6-amine, with CAS No: 1314929-71-, stands out as a versatile building block with significant potential across multiple scientific domains.

Its unique structural features make it invaluable for both drug discovery and materials science applications. With ongoing research uncovering new synthetic methods and biological activities associated with this compound, the future prospects for 3-Azabicyclo[3.2.0]heptan-6-amine appear promising, offering new avenues for innovation across diverse fields.